Cas no 2034282-80-7 (6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide)

• Product Name: 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide
• CAS No: 2034282-80-7
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5551235
• Update Time: 2025-10-29

6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-phenylmethoxy-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide
• 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide

• Inchi： 1S/C17H15N3O2S/c21-17(18-10-14-7-4-8-23-14)15-9-16(20-12-19-15)22-11-13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,18,21)
• InChI Key： DCUPFIKEYPLHKJ-UHFFFAOYSA-N
• SMILES： C1N=C(OCC2=CC=CC=C2)C=C(C(NCC2SC=CC=2)=O)N=1

Additional information on 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide

Introduction to 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide (CAS No. 2034282-80-7)

6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide (CAS No. 2034282-80-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of pyrimidine, thiophene, and benzyl moieties, making it a promising candidate for further exploration in drug discovery and development. The pyrimidine core is a well-known scaffold in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors due to its structural versatility and biological relevance.

The presence of a thiophen-2-yl substituent adds an additional layer of complexity to the molecule, introducing sulfur into the structure. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The integration of thiophene into 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide suggests potential interactions with biological targets that may not be achievable with simpler pyrimidine derivatives. This feature positions the compound as a valuable tool for investigating novel therapeutic pathways.

The benzyloxy group at the 6-position of the pyrimidine ring further enhances the molecular complexity and functionality. Benzyloxy groups are often incorporated into drug molecules to improve solubility, metabolic stability, and binding affinity. In this context, the benzyloxy moiety in 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide could modulate the pharmacokinetic properties of the compound, making it more suitable for in vivo applications. Additionally, the N-(thiophen-2-yl)methylpyrimidine moiety contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide with high precision. These tools have been instrumental in identifying potential drug candidates by virtual screening and docking studies. For instance, studies have shown that thiophene-containing compounds exhibit promising activity against various enzymes and receptors involved in cancer progression. The structural features of 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide make it a candidate for targeting such biological pathways.

In vitro studies have begun to unravel the pharmacological profile of 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide, revealing intriguing mechanisms of action. Preliminary data suggest that this compound may interfere with key signaling pathways implicated in inflammation and cell proliferation. The pyrimidine core is known to interact with enzymes such as kinases, which are critical regulators of cellular processes. The thiophene ring further enhances binding potential by forming hydrogen bonds or π-stacking interactions with target proteins. These interactions could lead to modulatory effects on pathways relevant to diseases such as cancer and autoimmune disorders.

The benzyloxy group has also been implicated in enhancing drug-receptor interactions by increasing lipophilicity and reducing metabolic susceptibility. This characteristic is particularly valuable in designing long-lasting therapeutics that can maintain efficacy over extended periods. The combination of these structural features makes 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide a multifaceted compound with potential applications across multiple therapeutic domains.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging structure-based design principles, researchers can modify specific moieties within 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide to optimize its pharmacological properties. For example, alterations to the thiophene ring could enhance binding affinity or alter selectivity profiles. Similarly, modifications to the benzyloxy group might improve solubility or metabolic stability without compromising efficacy.

The growing interest in heterocyclic compounds like 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide is reflected in recent publications that highlight their role in addressing unmet medical needs. Researchers are increasingly exploring novel synthetic routes to access these complex molecules efficiently. Advances in synthetic methodologies have made it possible to produce derivatives of this compound with tailored properties for specific applications.

Another area of focus is the development of prodrugs derived from 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide to enhance bioavailability or target delivery systems. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. This approach can improve therapeutic outcomes by optimizing absorption, distribution, metabolism, and excretion (ADME) profiles.

The future prospects for 6-(benzyloxy)-N-(thiophen-2-yl)methylpyrimidine-4-carboxamide are bright, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As computational tools continue to improve and high-throughput screening methods become more efficient, the discovery pipeline for compounds like this one will expand significantly.

In conclusion,6-(benzylooxy)-N-(thiophen-2-ylmethylpyrimidine)-4-carboxamide (CAS No. 2034282 - 80 - 7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further exploration in drug discovery programs aimed at treating a wide range of diseases.